Propargyl-PEG4-(CH2)3-acid
Propargyl-PEG4-(CH2)3-acid
Propargyl-PEG4-(CH2)3-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
1872433-74-3
VCID:
VC0540334
InChI:
InChI=1S/C13H22O6/c1-2-5-16-7-9-18-11-12-19-10-8-17-6-3-4-13(14)15/h1H,3-12H2,(H,14,15)
SMILES:
C#CCOCCOCCOCCOCCCC(=O)O
Molecular Formula:
C13H22O6
Molecular Weight:
274.31
Propargyl-PEG4-(CH2)3-acid
CAS No.: 1872433-74-3
Cat. No.: VC0540334
Molecular Formula: C13H22O6
Molecular Weight: 274.31
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG4-(CH2)3-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The hydrophilic PEG spacer increases solubility in aqueous media. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. |
|---|---|
| CAS No. | 1872433-74-3 |
| Molecular Formula | C13H22O6 |
| Molecular Weight | 274.31 |
| IUPAC Name | 4-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]butanoic acid |
| Standard InChI | InChI=1S/C13H22O6/c1-2-5-16-7-9-18-11-12-19-10-8-17-6-3-4-13(14)15/h1H,3-12H2,(H,14,15) |
| Standard InChI Key | OEXSTNURGGFVTN-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCCC(=O)O |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator